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Introduction & Mechanistic Overview

AGK2 (CAS: 304896-28-4) is a potent, cell-permeable, and highly selective inhibitor of
mammalian Sirtuin 2 (SIRT2)[1][2]. SIRT2 is an NAD*-dependent class Il histone deacetylase
(HDAC) localized primarily in the cytoplasm, where it regulates cytoskeletal dynamics, cell
cycle progression, and metabolic pathways[3]. AGK2 acts via competitive inhibition at the
NAD™ binding site (ICso = 3.5 uM), demonstrating remarkable selectivity by minimally affecting
SIRT1 or SIRT3 even at 10-fold higher concentrations[4][5].

By blocking SIRT2 catalytic activity, AGK2 induces the accumulation of acetylated target
proteins, notably a-tubulin, B-catenin, and HSF1[6][7]. This epigenetic and post-translational
modulation has profound downstream effects. In applied research, AGK2 is utilized to rescue
dopaminergic neurons from a-synuclein-mediated toxicity in Parkinson's disease models[2][8],
enhance memory T-cell responses during vaccination[6], and suppress viral replication, such
as in Hepatitis B (HBV)[9].
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Caption: Mechanistic pathway of SIRT2 inhibition by AGK2 and its downstream cellular effects.

Physicochemical Properties & Solubility Dynamics

AGK2 is a crystalline solid containing quinoline and furan rings, which impart significant
hydrophobicity and a rigid planar structure[1]. It is practically insoluble in water and ethanol but
exhibits optimal solubility in organic solvents like Dimethyl sulfoxide (DMSO) and
Dimethylformamide (DMF)[5][10].

Table 1: Physicochemical Properties of AGK2
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Property Value

2-Cyano-3-[5-(2,5-dichlorophenyl)-2-furanyl]-N-

5-quinolinyl-2-propenamide

Chemical Name

CAS Number 304896-28-4[11]

Molecular Weight 434.27 g/mol [11][12]

Chemical Formula C23H13CI2N302[13]

Appearance Yellow crystalline solid[13]

Max Solubility (DMSO) ~10 mg/mL (approx. 23.02 mM)[5]

Causality in Solvent Selection:

DMSO is the preferred solvent for in vitro assays. However, DMSO is highly hygroscopic. The
introduction of atmospheric moisture into the solvent drastically reduces the solubility of
hydrophobic compounds like AGK2, leading to micro-precipitation[5][10]. Therefore, the use of
fresh, anhydrous DMSO is a critical requirement for achieving the maximum solubility of 10
mg/mL[10].

Reconstitution Guide

To assist in experimental planning, the following table outlines the volume of anhydrous DMSO
required to achieve standard stock concentrations.

Table 2: AGK2 Reconstitution Matrix

Target Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1mM 2.3027 mL 11.5136 mL 23.0271 mL[14]

5 mM 0.4605 mL 2.3027 mL 4.6054 mL[14]

10 mM 0.2303 mL 1.1514 mL 2.3027 mL[14]

20 mM 0.1151 mL 0.5757 mL 1.1514 mL
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Protocol: Step-by-Step Preparation of AGK2 Stock
Solution

The following self-validating protocol ensures complete dissolution and maximizes the shelf-life
of the AGK2 stock solution.

2. Solvent Addition 3. Dissolution 4. Aliquoting 5. Storage
(Anhydrous DMSO) (37-50°C + Sonicate) (Single-use volumes) (-20°C, Dark)

1. Equilibration
(Warm to RT)

Click to download full resolution via product page

Caption: Step-by-step workflow for the preparation and storage of AGK2 DMSO stock solution.

Materials Required:
» AGK2 powder (stored at -20°C)[2]

Fresh, anhydrous DMSO (=99.9% purity)[10]

Sterile, DNase/RNase-free amber microcentrifuge tubes (AGK2 is light-sensitive)[13]

Water bath or heat block (set to 37°C - 50°C)[5][10]

Ultrasonic bath[5]

Methodology:

o Temperature Equilibration: Allow the sealed vial of AGK2 to equilibrate to room temperature
for at least 30 minutes before opening.

o Causality: Opening a cold vial causes atmospheric moisture to condense on the powder,
which will subsequently impede dissolution in DMSO[10].

» Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO directly to the vial to
achieve the desired concentration (e.g., 10 mM).

e Mechanical Disruption: Vortex the solution vigorously for 30-60 seconds.
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Thermal & Ultrasonic Solubilization: If the solution remains cloudy or particulate matter is
visible, warm the vial in a water bath at 37°C to 50°C for 5-10 minutes[5][10]. Follow with

ultrasonication for 2-5 minutes.

o Causality: The thermal energy breaks the intermolecular forces of the crystalline lattice,
while ultrasonication provides mechanical cavitation to ensure complete homogenous
solubilization without degrading the compound[10][14].

Aliquoting: Divide the clear, yellow solution into single-use aliquots (e.g., 10-50 pL) in amber
microcentrifuge tubes.

Storage: Immediately transfer the aliquots to a -20°C or -80°C freezer[13][15].

Storage, Stability, and Handling Guidelines

Solid State: The lyophilized powder is stable for up to 3 years when stored dry at -20°C[12].
Stock Solution (DMSO): Aliquoted stock solutions are stable for up to 6 months at -20°C[13].
Freeze-Thaw Avoidance: Never subject the stock solution to repeated freeze-thaw cycles.

o Causality: Temperature fluctuations draw moisture into the DMSO, causing the
hydrophobic AGK2 to irreversibly precipitate[10].

Aqueous Dilution: Do not store aqueous solutions (e.g., diluted in cell culture media or PBS)
for more than one day[4][16]. Always prepare working dilutions fresh immediately prior to the
assay.

Vehicle Control: When treating cells, ensure the final concentration of DMSO in the culture
medium does not exceed 0.1% (v/v) to prevent solvent-induced cytotoxicity[10]. Match the
exact DMSO concentration in all vehicle control groups.

References

42131645

176.67.98.79.1310.15 11.11 12.3

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.selleckchem.com/products/agk2.html
https://pdf.benchchem.com/1665/AGK2_Technical_Support_Center_Your_Guide_to_Solubility_and_Handling.pdf
https://pdf.benchchem.com/1665/AGK2_Technical_Support_Center_Your_Guide_to_Solubility_and_Handling.pdf
https://www.medchemexpress.com/AGK2.html
https://www.merckmillipore.com/TW/zh/product/SIRT2-Inhibitor-AGK2-CAS-304896-28-4-Calbiochem,EMD_BIO-566324
https://www.medkoo.com/products/14548
https://www.selleckchem.com/coa/agk2-COA-S757701.html
https://www.merckmillipore.com/TW/zh/product/SIRT2-Inhibitor-AGK2-CAS-304896-28-4-Calbiochem,EMD_BIO-566324
https://www.benchchem.com/product/b7946900/docs?utm_src=pdf-body#application-note-preparation-and-handling-of-agk2-stock-solution-in-dmso
https://pdf.benchchem.com/1665/AGK2_Technical_Support_Center_Your_Guide_to_Solubility_and_Handling.pdf
https://bpsbioscience.com/media/wysiwyg/27228_Lot120628.pdf
https://bpsbioscience.com/agk2-27228
https://pdf.benchchem.com/1665/AGK2_Technical_Support_Center_Your_Guide_to_Solubility_and_Handling.pdf
https://bpsbioscience.com/media/wysiwyg/27228_Lot120628.pdf
https://www.sigmaaldrich.com/US/en/product/mm/566324
https://bpsbioscience.com/agk2-27228
https://www.selleckchem.com/products/agk2.html
https://www.invivochem.com/agk2.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10182326/
https://www.frontiersin.org/journals/cellular-and-infection-microbiology/articles/10.3389/fcimb.2025.1537929/full
https://www.spandidos-publications.com/10.3892/or.2015.4381
https://www.merckmillipore.com/TW/zh/product/SIRT2-Inhibitor-AGK2-CAS-304896-28-4-Calbiochem,EMD_BIO-566324
https://www.medkoo.com/products/14548
https://www.sigmaaldrich.com/TW/zh/product/sigma/a8231
https://www.scbt.com/browse/sirt2-inhibitors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7946900?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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